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Compound of Interest

Compound Name: AI-3

Cat. No.: B15558276 Get Quote

Essential Safety and Handling Guide for AI-3
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal

of AI-3 (CAS 882288-28-0), an antioxidant response element (ARE) activator. The following

procedures are designed to ensure the safe handling of this compound in a laboratory setting

and to provide a clear operational and disposal plan.

Compound Identification and Properties
AI-3 is a chemical compound used in laboratory research to activate the antioxidant response

element (ARE). It is known to disrupt Nrf2/Keap1 and Keap1/Cul3 interactions, leading to the

stabilization of Nrf2 and the induction of cytoprotective gene expression.
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Property Value Reference

Chemical Name

1-Chloro-6,7-dihydro-6,6-

dimethyl-3-(methylsulfonyl)-

benzo[c]thiophen-4(5H)-one

CAS Number 882288-28-0

Molecular Formula C₁₁H₁₃ClO₃S₂

Molecular Weight 292.8 g/mol

Purity ≥98% (HPLC)

Solubility
Soluble to 100 mM in DMSO

and to 50 mM in ethanol

Storage Store at +4°C

Personal Protective Equipment (PPE)
Given that specific toxicity data for AI-3 is not readily available, standard laboratory precautions

for handling chemical compounds of unknown toxicity should be strictly followed. The following

PPE is mandatory when handling AI-3.

Recommended Personal Protective Equipment (PPE) for Handling AI-3
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PPE Category Specification Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.

To protect against splashes of

solutions containing AI-3,

which could cause eye

irritation.[1][2]

Skin Protection

- Gloves: Chemical-resistant

gloves (e.g., nitrile or

neoprene). Always inspect

gloves for integrity before use.

- Lab Coat: A flame-resistant

lab coat must be worn and fully

buttoned. - Clothing: Long

pants and closed-toe shoes

are required.

To prevent skin contact, as the

compound may be harmful if it

comes in contact with the skin.

[2][3] A lab coat provides a

removable barrier in case of a

spill.[3]

Respiratory Protection

All handling of AI-3 should be

performed within a certified

chemical fume hood. If a fume

hood is not available, a

NIOSH-approved respirator

may be necessary, requiring

enrollment in a respiratory

protection program.

To avoid inhalation of any

aerosols or dust of the

compound, which may cause

respiratory irritation.[1][3]

Operational and Disposal Plan
A systematic workflow is essential for the safe management of AI-3 from receipt to disposal.

Experimental Workflow for Handling AI-3
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Preparation

Handling

Disposal

Receiving and Inspection:
Inspect container for damage in a well-ventilated area.

Storage:
Store at +4°C in a dry, well-ventilated area away from oxidizing agents.

Secure Storage

PPE and Safety Check:
Don all required PPE. Ensure safety shower and eyewash are accessible.

Pre-Experiment Setup

Preparation for Use:
Prepare all equipment within a certified chemical fume hood.

Begin Experiment

Handling and Use:
Conduct all manipulations inside the fume hood. Use the smallest amount necessary.

Chemical Handling

Decontamination:
Thoroughly decontaminate all work surfaces and equipment.

Post-Experiment

Waste Collection:
Collect all chemical waste and contaminated disposables in a labeled hazardous waste container.

Waste Segregation

Final Disposal:
Dispose of hazardous waste according to institutional and local regulations.

Final Step

Click to download full resolution via product page

Caption: Workflow for safe handling of AI-3.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15558276?utm_src=pdf-body-img
https://www.benchchem.com/product/b15558276?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Experimental Protocol:

Receiving and Inspection: Upon receiving the compound, inspect the container for any signs

of damage or leaks in a well-ventilated area.

Storage: Store the container at +4°C in a cool, dry, and well-ventilated location, away from

incompatible materials such as strong oxidizing agents.[1] Ensure the container is tightly

sealed.

Preparation for Use:

Before handling, put on all required PPE as detailed in the table above.

Ensure that a safety shower and an eyewash station are easily accessible and have been

recently tested.

Prepare all necessary equipment and reagents within a certified chemical fume hood to

minimize the time the container is open.[3]

Handling and Use:

Conduct all weighing and solution preparation of AI-3 inside a certified chemical fume

hood to prevent inhalation of any dust or aerosols.[3]

Use the smallest amount of the chemical necessary for the experiment to minimize waste.

Keep the container tightly sealed when not in use.[3]

Post-Handling and Decontamination:

After handling, thoroughly decontaminate all surfaces and equipment that may have come

into contact with AI-3 using an appropriate solvent (e.g., 70% ethanol).

Disposal Plan:

Chemical Waste: All unused AI-3 and solutions containing the compound must be treated

as hazardous chemical waste. Collect this waste in a designated, properly labeled, and

sealed hazardous waste container.[1]
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Contaminated Materials: All disposable items that have come into contact with AI-3, such

as gloves, pipette tips, and absorbent paper, must be disposed of as hazardous waste.[3]

Follow all institutional, local, and national regulations for the disposal of hazardous

chemical waste.

Emergency Procedures
Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes while removing contaminated clothing.[1][2] Seek medical attention if irritation

develops.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][2] Seek immediate medical attention.

Inhalation: Move the person to fresh air.[1] If not breathing, give artificial respiration. Seek

medical attention.

Ingestion: Do not induce vomiting. Wash out the mouth with water. Seek immediate medical

attention.[1]

Spills: In case of a small spill, absorb the material with an inert absorbent (e.g., sand,

vermiculite) and place it in a sealed container for hazardous waste disposal.[1] For large

spills, evacuate the area and contact your institution's environmental health and safety

department.

By adhering to these guidelines, researchers, scientists, and drug development professionals

can minimize the risks associated with handling AI-3 and ensure a safe laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
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